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Compound of Interest

Compound Name: Meturin

Cat. No.: B1199309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of Meteorin-

like protein (Metrnl), also known as Meturin, in mouse models. The document includes a

summary of quantitative data from preclinical studies, detailed experimental protocols for

common administration routes, and visualizations of relevant signaling pathways and

experimental workflows.

Quantitative Data Summary
Meturin has been administered in mice to study its effects on metabolism, inflammation, and

neuropathic pain. The primary routes of administration are intraperitoneal (IP) and

subcutaneous (SC). The following table summarizes dosages and observed effects from key

studies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1199309?utm_src=pdf-interest
https://www.benchchem.com/product/b1199309?utm_src=pdf-body
https://www.benchchem.com/product/b1199309?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study

Focus

Mouse

Model

Administra

tion Route
Dosage Frequency

Key

Observed

Effects

Reference

Neuropathi

c Pain

Paclitaxel-

induced

peripheral

neuropathy

Subcutane

ous (s.c.)

0.5 mg/kg

and 1.8

mg/kg

Every other

day for 10

days

Robust and

sustained

reversal of

mechanical

hypersensit

ivity.

[1][2]

Glucose

Metabolism

High-Fat

Diet (HFD)-

induced

obesity /

Type 2

Diabetes

Intraperiton

eal (i.p.)

Not

specified

Not

specified

Improved

glucose

tolerance.

[3][4]

Insulin

Resistance

High-Fat

Diet (HFD)-

fed mice

Not

specified

Not

specified

Not

specified

Rescued

glucose

intolerance

and

attenuated

impaired

insulin

response

in skeletal

muscle.

[5]

Experimental Protocols
The following protocols describe standard methods for subcutaneous and intraperitoneal

administration of recombinant Meturin in mice. These are based on common laboratory

practices and findings from the cited literature.[6][7]

Protocol 2.1: Subcutaneous (SC) Administration
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This route is often used for sustained-release effects and is suitable for substances that are

non-irritating.[1][2]

Materials:

Recombinant mouse Meturin (lyophilized)

Sterile, pyrogen-free vehicle (e.g., Dulbecco's Phosphate-Buffered Saline - DPBS)

Sterile insulin syringes with 27-30 gauge needles

Appropriate animal restraint device or manual restraint proficiency

Procedure:

Preparation of Meturin Solution:

Reconstitute the lyophilized Meturin in the sterile vehicle to the desired stock

concentration according to the manufacturer's instructions.

Perform a serial dilution to achieve the final target concentration for injection (e.g., 1.8

mg/kg). The final volume should be kept low, typically <3 mL, with a maximum of 1 mL per

site.[6]

Keep the solution on ice until use.

Animal Restraint:

Grasp the mouse by the loose skin at the scruff of the neck using the thumb and forefinger

to immobilize the head and body.

Injection:

Using your free hand, lift a fold of skin in the interscapular area (between the shoulder

blades) to form a "tent".

Insert the needle, bevel up, at the base of the tented skin, parallel to the animal's body.
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Gently aspirate by pulling back the plunger to ensure the needle has not entered a blood

vessel. If blood appears, withdraw the needle and try a new site.

Slowly inject the Meturin solution into the subcutaneous space.

Withdraw the needle and gently apply pressure to the injection site with sterile gauze if

necessary.

Return the mouse to its cage and monitor for any adverse reactions.

Protocol 2.2: Intraperitoneal (IP) Administration
This route allows for rapid absorption of the substance into the systemic circulation.[3][4]

Materials:

Recombinant mouse Meturin solution (prepared as in 2.1)

Sterile syringes with 25-27 gauge needles

Appropriate animal restraint device or manual restraint proficiency

Procedure:

Preparation of Meturin Solution:

Prepare the Meturin injection solution as described in Protocol 2.1. The recommended

injection volume for an adult mouse is <2-3 mL.[6]

Animal Restraint:

Securely restrain the mouse, tilting its head downwards to cause the abdominal organs to

shift towards the diaphragm.

This positioning minimizes the risk of puncturing internal organs during injection.

Injection:
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Identify the injection site in the lower right quadrant of the abdomen. This avoids the

cecum on the left side and the bladder in the midline.[7]

Insert the needle, bevel up, at a 15-20 degree angle.

Gently aspirate to check for the presence of urine (bladder puncture) or blood (vessel

puncture). If either is present, discard the syringe and re-attempt with a fresh preparation

at a different site.

Inject the solution smoothly into the peritoneal cavity.

Withdraw the needle and return the mouse to its cage. Monitor for any signs of distress.

Visualizations: Signaling Pathways and Workflows
Signaling Pathways
Meturin exerts its biological effects by modulating several key intracellular signaling pathways.
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Caption: Meturin signaling in skeletal muscle via AMPK and PPARδ pathways.[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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